![molecular formula C20H24ClN3O2 B2851985 {3-Chloro-4-[4-(4-propoxybenzoyl)piperazin-1-yl]phenyl}amine CAS No. 640759-20-2](/img/structure/B2851985.png)
{3-Chloro-4-[4-(4-propoxybenzoyl)piperazin-1-yl]phenyl}amine
Description
3-Chloro-4-[4-(4-propoxybenzoyl)piperazin-1-yl]phenyl}amine, also known as CPP-PIP, is a novel synthetic compound that has been studied for its potential applications in scientific research. In the past few years, CPP-PIP has been used in a variety of research applications, including drug delivery, cell biology, and neuroscience. This compound has been found to be highly effective in targeting specific cells and tissues in a variety of experiments, making it a useful tool for scientists.
Scientific Research Applications
Antifungal Applications
This compound has been synthesized as a potential antifungal agent . The presence of the piperazine moiety is known to contribute to antifungal properties, and its incorporation into various compounds has been a subject of interest for developing new antifungal medications .
Antibacterial Properties
The structural features of this compound suggest potential antibacterial activity . Piperazine derivatives are often explored for their ability to combat bacterial infections, and this specific compound could be part of new antibacterial drug development efforts .
Antitumor Activity
Compounds with a piperazine structure have been associated with antitumor properties . Research into the use of this compound could extend into exploring its efficacy against certain types of cancer cells, contributing to the field of oncology .
Anti-inflammatory Uses
The anti-inflammatory potential of piperazine derivatives makes them candidates for the treatment of inflammation-related conditions. This compound could be investigated for its effectiveness in reducing inflammation in various medical scenarios .
Pharmacokinetic Modulation
Piperazine is known to positively modulate the pharmacokinetic properties of drug substances. This compound could be used to enhance the absorption, distribution, metabolism, and excretion (ADME) of pharmaceuticals .
Neurodegenerative Disease Treatment
Given the role of piperazine compounds in treatments for Parkinson’s and Alzheimer’s disease , this compound may hold promise as a therapeutic agent in the management or treatment of these neurodegenerative diseases .
properties
IUPAC Name |
[4-(4-amino-2-chlorophenyl)piperazin-1-yl]-(4-propoxyphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24ClN3O2/c1-2-13-26-17-6-3-15(4-7-17)20(25)24-11-9-23(10-12-24)19-8-5-16(22)14-18(19)21/h3-8,14H,2,9-13,22H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INEAYOGQURMTDW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=C(C=C(C=C3)N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{3-Chloro-4-[4-(4-propoxybenzoyl)piperazin-1-yl]phenyl}amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-bromo-5-(trifluoromethyl)phenyl]prop-2-enamide](/img/structure/B2851908.png)
![1-(3-Bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]pyridazin-4-one](/img/structure/B2851913.png)
![(E)-2-[4-[2-(1,3-dioxoisoindol-2-yl)ethyl]-1,3-thiazol-2-yl]-3-[1-(2-methylpropyl)-3,4-dihydro-2H-quinolin-6-yl]prop-2-enenitrile](/img/structure/B2851914.png)
![1-[(Furan-2-ylmethyl)amino]propan-2-ol](/img/structure/B2851917.png)
![3-{[4-(Tert-butyl)benzoyl]amino}-4-methyl-2-thiophenecarboxylic acid](/img/structure/B2851919.png)
![N-(1,3-benzodioxol-5-ylmethyl)-2-[(6-ethyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide](/img/structure/B2851920.png)
![1-(Phenylsulfonyl)-4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]piperidine](/img/structure/B2851921.png)
![N-(1-Thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)pent-4-enamide](/img/structure/B2851925.png)